Cas no 2227202-44-8 (1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate
• CAS No: 2227202-44-8
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5106681
• Update Time: 2025-05-23

1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-methyl 1-(phenylmethyl) ester, (2R)-
• 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate

• Inchi： 1S/C16H21NO4/c1-12-10-14(15(18)20-2)8-9-17(12)16(19)21-11-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3/t12-,14?/m1/s1
• InChI Key： AVJWMDCTKNYGAV-PUODRLBUSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C(OC)=O)C[C@H]1C

Additional information on 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate

1-Benzyl 4-Methyl (2R)-2-Methylpiperidine-1,4-Dicarboxylate: A Comprehensive Overview

The compound 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate with CAS No. 2227202-44-8 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development. The benzyl group attached to the piperidine ring introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted its role as a versatile building block in the synthesis of complex molecules, particularly in the context of peptide mimetics and bioactive agents.

One of the key aspects of this compound is its stereochemistry, specifically the (2R) configuration at the piperidine nitrogen. This stereochemistry plays a crucial role in determining the compound's conformational flexibility and interaction with biological targets. Researchers have utilized this property to explore its potential as a chiral auxiliary in asymmetric synthesis, a technique that has revolutionized the field of organic chemistry by enabling the selective formation of enantiomerically enriched compounds.

The dicarboxylate functionality of this compound is another critical feature that contributes to its versatility. This group can undergo various transformations, such as esterification, amidation, and coupling reactions, making it a valuable intermediate in the synthesis of diverse chemical entities. Recent advancements in catalytic methodologies have further expanded its utility, with reports of its use in metal-catalyzed cross-coupling reactions to construct biologically relevant structures.

In terms of biological activity, 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate has shown promise as a modulator of ion channels and G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated its ability to inhibit voltage-gated sodium channels, suggesting potential applications in the treatment of neuropathic pain and epilepsy. Additionally, its ability to modulate serotonin receptors has positioned it as a candidate for antidepressant and anxiolytic therapies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring followed by selective functionalization at positions 1 and 4. Recent innovations in asymmetric catalysis have enabled more efficient and enantioselective routes to this compound, reducing production costs and improving scalability. For instance, the use of palladium-catalyzed Suzuki-Miyaura couplings has been reported to facilitate the construction of the benzyl-piperidine linkage with high precision.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate. These methods provide critical insights into the compound's stereochemistry and functional group integrity, ensuring compliance with regulatory standards for pharmaceutical development.

In conclusion, 1-benzyl 4-methyl (2R)-2-methylpiperidine-1,4-dicarboxylate represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features, combined with cutting-edge research findings, underscore its potential as a valuable tool in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.